Cas no 54030-08-9 (Benzenethiol, 3-amino-4-nitro-)

• Product Name: Benzenethiol, 3-amino-4-nitro-
• CAS No: 54030-08-9
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 355726
• PubChem ID: 21318022
• Update Time: 2025-04-19

Benzenethiol, 3-amino-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-amino-4-nitro-
• 3-amino-4-nitrobenzenethiol
• 54030-08-9
• DTXSID90612313
• SCHEMBL612535
• VHQCBSZJSOOPBX-UHFFFAOYSA-N
• 2-amino-4-mercapto-1-nitrobenzene
• 3-Amino-4-nitrobenzene-1-thiol
• 2-nitro-5-mercaptoaniline

• Inchi： 1S/C6H6N2O2S/c7-5-3-4(11)1-2-6(5)8(9)10/h1-3,11H,7H2
• InChI Key： VHQCBSZJSOOPBX-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 69.16